Cas no 2301858-06-8 ((1R)-1-(7-Methoxynaphthalen-1-yl)ethanamine hydrochloride)

• Product Name: (1R)-1-(7-Methoxynaphthalen-1-yl)ethanamine hydrochloride
• CAS No: 2301858-06-8
• MF: C₁₃H₁₆ClNO
• MW: 237.725242614746
• MDL: MFCD29067333
• CID: 5174849
• Update Time: 2026-03-04

(1R)-1-(7-Methoxynaphthalen-1-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(7-Methoxynaphthalen-1-yl)ethanamine hydrochloride

• MDL： MFCD29067333
• Inchi： 1S/C13H15NO.ClH/c1-9(14)12-5-3-4-10-6-7-11(15-2)8-13(10)12;/h3-9H,14H2,1-2H3;1H/t9-;/m1./s1
• InChI Key： PBHUTSOBZPZZRH-SBSPUUFOSA-N
• SMILES： [C@@H](C1=CC=CC2C=CC(OC)=CC1=2)(N)C.Cl

Additional information on (1R)-1-(7-Methoxynaphthalen-1-yl)ethanamine hydrochloride

Comprehensive Overview of (1R)-1-(7-Methoxynaphthalen-1-yl)ethanamine hydrochloride (CAS No. 2301858-06-8)

(1R)-1-(7-Methoxynaphthalen-1-yl)ethanamine hydrochloride is a chiral amine derivative with significant potential in pharmaceutical research and development. This compound, identified by its CAS number 2301858-06-8, belongs to the naphthalene family and is characterized by its 7-methoxy substitution and ethanamine hydrochloride moiety. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the field of CNS-targeted therapeutics and GPCR modulation.

Recent studies highlight the growing interest in chiral building blocks like (1R)-1-(7-Methoxynaphthalen-1-yl)ethanamine for asymmetric synthesis. Researchers are exploring its applications in designing novel antidepressants and neuroprotective agents, aligning with the increasing global focus on mental health therapeutics. The compound's naphthalene core provides lipophilicity, which enhances blood-brain barrier permeability—a critical factor for CNS drug development.

The 7-methoxy group in this molecule contributes to its electronic properties, influencing receptor binding affinity. This feature has sparked investigations into its potential for selective serotonin reuptake inhibition (SSRI) and dopamine receptor modulation. Pharmaceutical companies are actively patenting derivatives of this scaffold, reflecting its commercial relevance in precision medicine and personalized treatment strategies.

From a synthetic chemistry perspective, CAS 2301858-06-8 exemplifies the importance of enantiopure intermediates in modern drug discovery. Its (1R) configuration is crucial for stereoselective interactions with biological targets, a principle underscored by the FDA's emphasis on chiral drug purity. Analytical methods like HPLC chiral separation and X-ray crystallography are frequently employed to characterize this compound's stereochemical properties.

Environmental and safety profiles of (1R)-1-(7-Methoxynaphthalen-1-yl)ethanamine hydrochloride comply with green chemistry principles, with researchers developing catalytic asymmetric synthesis routes to minimize waste. This aligns with the pharmaceutical industry's shift toward sustainable manufacturing practices—a topic gaining traction in ESG-focused investment circles.

In drug formulation, the hydrochloride salt form of this compound improves aqueous solubility, addressing a key challenge in oral bioavailability optimization. Formulation scientists are investigating its compatibility with lipid-based delivery systems and nanoparticle carriers, particularly for extended-release applications in neurological disorders.

The compound's patent landscape reveals ongoing innovation in structure-activity relationship (SAR) studies. Recent publications demonstrate its utility as a precursor for multitarget-directed ligands (MTDLs)—a cutting-edge approach in tackling complex diseases like Alzheimer's and Parkinson's. These developments respond to the urgent need for neurodegenerative disease treatments in aging populations worldwide.

Quality control protocols for 2301858-06-8 emphasize ICH guideline compliance, with stringent specifications for residual solvents and genotoxic impurities. Analytical techniques such as LC-MS/MS and NMR spectroscopy ensure batch-to-batch consistency, meeting the rigorous standards of GMP manufacturing for pharmaceutical intermediates.

Market analysts note increasing demand for specialized intermediates like (1R)-1-(7-Methoxynaphthalen-1-yl)ethanamine hydrochloride, driven by the expansion of contract research organizations (CROs) and CDMOs in Asia-Pacific regions. This trend reflects the globalization of pharma supply chains and the growing importance of knowledge-based economies in the chemical sector.

Future research directions may explore this compound's potential in photopharmacology—an emerging field combining light-sensitive moieties with bioactive molecules. Its naphthalene chromophore could enable optical control of biological activity, representing an innovative approach to spatiotemporal drug delivery systems.